Cas no 1880998-34-4 (1-(2-Methoxycyclohexyl)-1H-1,2,4-triazol-3-amine)

• Product Name: 1-(2-Methoxycyclohexyl)-1H-1,2,4-triazol-3-amine
• CAS No: 1880998-34-4
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• CID: 5737151
• PubChem ID: 130586819
• Update Time: 2025-05-22

1-(2-Methoxycyclohexyl)-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1880998-34-4
• EN300-804306
• 1-(2-Methoxycyclohexyl)-1H-1,2,4-triazol-3-amine
• 1H-1,2,4-Triazol-3-amine, 1-(2-methoxycyclohexyl)-

• Inchi： 1S/C9H16N4O/c1-14-8-5-3-2-4-7(8)13-6-11-9(10)12-13/h6-8H,2-5H2,1H3,(H2,10,12)
• InChI Key： SRJZPKBOTGCNEL-UHFFFAOYSA-N
• SMILES： O(C)C1CCCCC1N1C=NC(N)=N1

Computed Properties

• Exact Mass: 196.13241115g/mol
• Monoisotopic Mass: 196.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 372.4±52.0 °C(Predicted)
• pka: 4.83±0.19(Predicted)

Additional information on 1-(2-Methoxycyclohexyl)-1H-1,2,4-triazol-3-amine

1-(2-Methoxycyclohexyl)-1H-1,2,4-Triazol-3-Amine: A Comprehensive Overview

The compound 1-(2-Methoxycyclohexyl)-1H-1,2,4-Triazol-3-Amine (CAS No. 1880998-34-4) is a highly specialized chemical entity with significant applications in the field of pharmaceuticals and organic synthesis. This compound is characterized by its unique structure, which combines a triazole ring system with a methoxycyclohexyl group. The triazole moiety is known for its versatility in chemical reactions, making it a valuable component in the design of bioactive molecules.

Recent studies have highlighted the potential of 1-(2-Methoxycyclohexyl)-1H-1,2,4-Triazol-3-Amine as a precursor for the synthesis of various bioactive compounds. For instance, researchers have explored its role in the development of novel antifungal agents. The methoxycyclohexyl group introduces steric and electronic properties that enhance the compound's ability to interact with biological targets. This has led to promising results in preclinical trials, where the compound demonstrated significant activity against pathogenic fungi.

In addition to its pharmacological applications, 1-(2-Methoxycyclohexyl)-1H-1,2,4-Triazol-3-Amine has been utilized in the synthesis of advanced materials. Its ability to form stable coordination complexes with metal ions has made it a valuable component in the development of metal-organic frameworks (MOFs). These frameworks have applications in gas storage, catalysis, and sensing technologies. Recent advancements in MOF synthesis have further underscored the importance of this compound in materials science.

The synthesis of 1-(2-Methoxycyclohexyl)-1H-1,2,4-Triazol-3-Amine involves a multi-step process that combines organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to improve yield and purity, ensuring that the compound meets the high standards required for pharmaceutical and industrial applications. The use of green chemistry principles in its synthesis has also been explored, contributing to sustainable chemical practices.

From a structural perspective, 1-(2-Methoxycyclohexyl)-1H-1,2,4-Triazol-3-Amine exhibits a fascinating balance between rigidity and flexibility. The triazole ring provides a rigid framework that stabilizes key interactions with biological targets or metal ions. Meanwhile, the methoxycyclohexyl group introduces flexibility, allowing the molecule to adapt to various environments. This structural balance is crucial for its diverse applications across different fields.

Looking ahead, 1-(2-Methoxycyclohexyl)-1H-1,2,4-Triazol-3-Amine holds immense potential for further exploration in drug discovery and materials science. Ongoing research aims to uncover new synthetic pathways and functionalization strategies that can expand its utility even further. As advancements in chemical synthesis continue to accelerate, this compound is poised to play an increasingly important role in both academic and industrial settings.